Cas no 7584-09-0 (3,5-Dimethylpicolinonitrile)

3,5-Dimethylpicolinonitrile structure
Product name:3,5-Dimethylpicolinonitrile
3,5-Dimethylpicolinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3,5-DIMETHYLPYRIDINE-2-CARBONITRILE
- 2-Cyano-3,5-Dimethylpyridine
- 2-cyano-3,5-lutidine
- 3,5-dimethyl-2-pyridinecarbonitrile
- 3,5-dimethylpicolinonitrile
- 3,5-dimethylpyridinecarbonitrile
- CYANO-3,5-DIMETHYLPYRIDINE
- MYBGPKXHLYUSQF-UHFFFAOYSA-
- MYBGPKXHLYUSQF-UHFFFAOYSA-N
- DTXSID20429113
- Z1255450782
- AB22974
- AMY18955
- 3,5-Dimethylpyridine-2-carbonitrile, 97%
- AS-35542
- 2CYANO-3,5-DIMETHYLPYRIDINE
- AKOS023832419
- J-511366
- MFCD05982124
- EN300-129192
- CS-0232867
- SCHEMBL4918585
- 7584-09-0
- FT-0707943
- InChI=1/C8H8N2/c1-6-3-7(2)8(4-9)10-5-6/h3,5H,1-2H3
- DB-081975
- 3,5-Dimethylpicolinonitrile
-
- MDL: MFCD05982124
- Inchi: InChI=1S/C8H8N2/c1-6-3-7(2)8(4-9)10-5-6/h3,5H,1-2H3
- InChI Key: MYBGPKXHLYUSQF-UHFFFAOYSA-N
- SMILES: CC1=CC(=C(C#N)N=C1)C
Computed Properties
- Exact Mass: 132.06900
- Monoisotopic Mass: 132.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 36.7Ų
Experimental Properties
- Melting Point: 58-62 °C
- PSA: 36.68000
- LogP: 1.57008
3,5-Dimethylpicolinonitrile Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H302-H318
- Warning Statement: P280-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-36
- Safety Instruction: S26
-
Hazardous Material Identification:
- Risk Phrases:R22; R36
3,5-Dimethylpicolinonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB458092- |
3,5-Dimethylpicolinonitrile; . |
7584-09-0 | €188.10 | 2022-06-10 | |||
Enamine | EN300-129192-0.1g |
3,5-dimethylpyridine-2-carbonitrile |
7584-09-0 | 95% | 0.1g |
$22.0 | 2023-05-03 | |
TRC | D447720-50mg |
3,5-Dimethylpicolinonitrile |
7584-09-0 | 50mg |
$ 65.00 | 2022-06-05 | ||
Chemenu | CM366658-1g |
3,5-Dimethylpyridine-2-carbonitrile |
7584-09-0 | 95% | 1g |
$127 | 2022-06-10 | |
Chemenu | CM366658-5g |
3,5-Dimethylpyridine-2-carbonitrile |
7584-09-0 | 95% | 5g |
$394 | 2022-06-10 | |
Matrix Scientific | 144135-5g |
2-Cyano-3,5-dimethylpyridine, 95% |
7584-09-0 | 95% | 5g |
$1355.00 | 2023-09-07 | |
Enamine | EN300-129192-10000mg |
3,5-dimethylpyridine-2-carbonitrile |
7584-09-0 | 95.0% | 10000mg |
$360.0 | 2023-09-30 | |
Aaron | AR003JEB-1g |
3,5-Dimethylpyridine-2-carbonitrile |
7584-09-0 | 97% | 1g |
$79.00 | 2025-01-22 | |
Aaron | AR003JEB-5g |
3,5-Dimethylpyridine-2-carbonitrile |
7584-09-0 | 97% | 5g |
$275.00 | 2025-01-22 | |
1PlusChem | 1P003J5Z-1g |
3,5-Dimethylpyridine-2-carbonitrile |
7584-09-0 | 95% | 1g |
$134.00 | 2025-02-20 |
3,5-Dimethylpicolinonitrile Related Literature
-
Philjae Kang,Hien Duy Mai,Hyojong Yoo Dalton Trans., 2018,47, 6660-6665
-
Guangchen Li,Tongliang Zhou,Albert Poater,Luigi Cavallo,Steven P. Nolan,Michal Szostak Catal. Sci. Technol., 2020,10, 710-716
-
Muhamad Z. Mokhtar,Mu Chen,Eric Whittaker,Bruce Hamilton,Nicholas Aristidou,Ali Gholinia,Saif A. Haque,Brian R. Saunders Phys. Chem. Chem. Phys., 2017,19, 7204-7214
-
Nicholas A. Barnes,Kevin R. Flower,Saad A. Fyyaz,Stephen M. Godfrey,Alan T. McGown,Philip J. Miles,Robin G. Pritchard,John E. Warren CrystEngComm, 2010,12, 784-794
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:7584-09-0)3,5-Dimethylpicolinonitrile

Purity:99%
Quantity:5g
Price ($):308.0